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Compound of Interest

Compound Name: Bis(2-ethylhexyl) carbonate

Cat. No.: B080215

An In-Depth Technical Guide to the Environmental Fate and Biodegradability of Diethylhexyl
Carbonate

Introduction

Diethylhexyl Carbonate (DEHC), with the CAS number 14858-73-2, is a diester of 2-
ethylhexanol and carbonic acid.[1][2] It is a clear, colorless, and odorless liquid with low
viscosity.[3][4] Due to its emollient and solvent properties, DEHC is widely used in cosmetic
and personal care products, such as skin creams, sunscreens, and hair conditioners, where it
provides a light, non-greasy skin feel.[1][4] As the use of DEHC in consumer products is
widespread, a thorough understanding of its environmental fate and biodegradability is crucial
for assessing its environmental risk. This guide provides a comprehensive overview of the
current knowledge on the environmental distribution, degradation, and ecotoxicity of
Diethylhexyl Carbonate.

Physicochemical Properties

The environmental behavior of a chemical is largely governed by its physicochemical
properties. Key properties of Diethylhexyl Carbonate are summarized in Table 1. Its low water
solubility and boiling point are significant factors in its environmental distribution.[5]

Table 1: Physicochemical Properties of Diethylhexyl Carbonate
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Property Value Reference
Molecular Formula C17H3403 [5]
Molecular Weight 286.45 g/mol [3]
CAS Number 14858-73-2 [3]
Boiling Point 207.7 °C @ 760 mmHg [5]

~ 0.01668 mg/L @ 25 °C
Water Solubility (estimated) (5]
estimate

Environmental Fate

The environmental fate of Diethylhexyl Carbonate is determined by a combination of abiotic
and biotic processes that govern its transformation and distribution in various environmental
compartments.

Abiotic Degradation

Hydrolysis: Diethylhexyl Carbonate can undergo hydrolysis, breaking down into 2-ethylhexanol
and carbon dioxide.[6] In vitro studies have demonstrated that DEHC is hydrolyzed in
simulated gastric and intestinal fluids, with approximately 65% hydrolysis in gastric fluid and
15% in intestinal fluid within 4 hours.[6][7] This suggests that the ester linkages are susceptible
to cleavage. Environmentally, this hydrolysis is expected to be a key degradation pathway in
agueous environments, although specific environmental half-life data are not readily available.
The rate of hydrolysis is likely to be influenced by pH, with faster degradation under acidic or
alkaline conditions, a characteristic observed for similar carbonate esters like diethyl carbonate.

[8]

Photodegradation: While specific studies on the photodegradation of Diethylhexyl Carbonate
are limited, related compounds such as phthalate esters undergo photodegradation.[9] It is
plausible that DEHC may undergo direct photolysis or indirect photo-oxidation by reacting with
photochemically produced hydroxyl radicals in the atmosphere or water.

Biotic Degradation
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The primary mechanism for the removal of Diethylhexyl Carbonate from the environment is
expected to be biodegradation.

Aerobic Biodegradation: Under aerobic conditions, microorganisms are expected to readily
degrade Diethylhexyl Carbonate. The initial step in its biodegradation is likely the enzymatic
hydrolysis of the ester bonds by esterases, releasing 2-ethylhexanol and carbon dioxide.[6] The
resulting 2-ethylhexanol is a readily biodegradable alcohol. While specific biodegradability test
results for DEHC are not available in the provided search results, the structural similarity to
other esters like Di(2-ethylhexyl) phthalate (DEHP), which is known to be biodegradable under
aerobic conditions, supports this prediction.[10] For a substance to be classified as "readily
biodegradable" under OECD 301 guidelines, it must achieve at least 60% of its theoretical
oxygen demand (ThOD) or theoretical carbon dioxide (ThCO2) production within a 28-day
period, including a 10-day window where this level of degradation is achieved.[11]

Anaerobic Biodegradation: In anaerobic environments, such as sediments and some
wastewater treatment stages, the biodegradation of Diethylhexyl Carbonate is also anticipated,
although likely at a slower rate than aerobic degradation.[12][13] The process involves the
breakdown of organic matter by microorganisms in the absence of oxygen.[12] Similar to
aerobic conditions, the initial step would be hydrolysis. The subsequent degradation of the
resulting 2-ethylhexanol would proceed through anaerobic pathways. The complete anaerobic
mineralization of organic compounds is a multi-step process involving different types of
microorganisms, ultimately producing methane and carbon dioxide.[14]

Predicted Biodegradation Pathway:

Diethylhexyl Carbonate Esterase—meqlated 2-Ethylhexanol + Carbon Dioxide Funh‘er Aemb'd, COz2 + H20 + Biomass
Hydrolysis Anaerobic Degradation

Click to download full resolution via product page

Caption: Predicted biodegradation pathway of Diethylhexyl Carbonate.

Ecotoxicological Profile

The ecotoxicity of Diethylhexyl Carbonate to aquatic organisms has been evaluated in several
studies. A summary of the available data is presented in Table 2. The results indicate that while

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.cir-safety.org/sites/default/files/diacrb122016rep.pdf
https://pubmed.ncbi.nlm.nih.gov/3317819/
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://goecopure.com/faq-items/what-is-the-difference-between-aerobic-and-anaerobic-biodegradation/
https://www.researchgate.net/publication/8039201_Anaerobic_degradation_of_diethyl_phthalate_di-n-butyl_phthalate_and_di-2-ethylhexyl_phthalate_from_river_sediment_in_Taiwan
https://goecopure.com/faq-items/what-is-the-difference-between-aerobic-and-anaerobic-biodegradation/
https://www.mdpi.com/1996-1944/2/1/181
https://www.benchchem.com/product/b080215?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

the substance has a low order of toxicity to microorganisms in activated sludge, it can be toxic
to fish, daphnia, and algae at low concentrations.

Table 2: Ecotoxicity of Diethylhexyl Carbonate

Organism Endpoint Value Exposure Time Reference
Danio rerio

, LC50 > 0.023 mg/L 96 h [15]
(Zebra fish)
Daphnia magna EC50 > 0.02 mg/L 48 h [15]
Desmodesmus
subspicatus EC50 > 0.021 mg/L 72 h [15]

(Green algae)

Activated sludge NOEC > 100 mg/L 28d [15]

Experimental Protocols

The biodegradability of chemical substances is typically assessed using standardized test
guidelines, such as those developed by the Organisation for Economic Co-operation and
Development (OECD). The OECD 301 series of tests are designed to evaluate the "ready
biodegradability” of chemicals in an aerobic aqueous medium.[11][16]

OECD 301B: CO: Evolution Test (Modified Sturm Test)

This method is frequently used to determine the ultimate aerobic biodegradability of organic

compounds.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
a mixed population of microorganisms (e.g., from activated sludge) and incubated under
aerobic conditions in the dark or diffuse light.[16] The amount of carbon dioxide evolved from
the biodegradation of the test substance is measured and compared to the theoretical
maximum amount of COz (ThCO3) that could be produced based on the carbon content of the

substance.[17]

Methodology:
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o Test System: The test is performed in sealed flasks containing the mineral medium, the
inoculum, and the test substance.

e Inoculum: A small volume of activated sludge from a domestic wastewater treatment plant is
typically used as the microbial inoculum.

o Test Concentration: The test substance is added at a concentration that provides sufficient
carbon for accurate measurement of CO:z evolution without being toxic to the
microorganisms.

 Incubation: The flasks are incubated at a constant temperature (typically 20-25°C) for 28
days. The flasks are continuously stirred or shaken to ensure aerobic conditions.

e CO2 Measurement: The evolved CO: is trapped in a solution of barium hydroxide or sodium
hydroxide, and the amount is determined by titration or by measuring the total inorganic
carbon.

o Controls:

o Blank Control: Contains only the inoculum and mineral medium to measure the CO:z
produced by the endogenous respiration of the microorganisms.

o Reference Control: Contains a readily biodegradable reference substance (e.g., sodium
benzoate) to check the viability of the inoculum.

o Toxicity Control: Contains both the test substance and the reference substance to assess
if the test substance is inhibitory to the microorganisms.

o Data Analysis: The percentage of biodegradation is calculated as the cumulative CO:z
produced (corrected for the blank) divided by the ThCOz, expressed as a percentage.

Experimental Workflow for OECD 301B Test:
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Caption: Experimental workflow for the OECD 301B biodegradability test.

Conclusion

Diethylhexyl Carbonate is a cosmetic ingredient that is expected to undergo degradation in the
environment primarily through biotic pathways. The initial and most critical step in its
degradation is the hydrolysis of its ester bonds, leading to the formation of 2-ethylhexanol and
carbon dioxide, both of which are readily biodegradable. While specific environmental
persistence data for DEHC is limited, its chemical structure suggests it is unlikely to persist in
the environment. However, its potential toxicity to some aquatic organisms at low
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concentrations highlights the importance of responsible use and disposal to minimize
environmental exposure. Further studies on its ready biodegradability following standardized
OECD guidelines would provide a more definitive assessment of its environmental profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental fate and biodegradability of Diethylhexyl
Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080215#environmental-fate-and-biodegradability-of-
diethylhexyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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